N-(4-ethoxy-1,3-benzothiazol-2-yl)propanamide

• IUPAC Name: N-(4-ethoxy-1,3-benzothiazol-2-yl)propanamide
• InChI: InChI=1S/C12H14N2O2S/c1-3-10(15)13-12-14-11-8(16-4-2)6-5-7-9(11)17-12/h5-7H,3-4H2,1-2H3,(H,13,14,15)
• InChI Key: MWQLWLMEIONSEH-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=NC2=C(C=CC=C2S1)OCC
• Molecular Formula: C12H14N2O2S
• Molecular Weight: 250.32 g/mol

Description

“N-(4-ethoxy-1,3-benzothiazol-2-yl)propanamide” is a compound that belongs to the class of organic compounds known as alpha amino acid amides. Benzothiazole derivatives are of great interest due to their wide range of biological activities and medicinal applications. They have been associated with diverse biological activities such as antifungal, antiprotozoal, antimicrobial, anticancer, anticonvulsant, antihypertensive, antidiabetic, anti-inflammatory activities.

Synthesis Analysis

The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions etc. In one study, hydroxybenzotriazole (HOBT) and 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDCl)-mediated synthesis of new N’-(1,3-benzothiazol-2-yl)-arylamides was carried out in high yields under relatively milder reaction conditions using dimethyl formamide as solvent.

Molecular Structure Analysis

The molecular structure of “N-(4-ethoxy-1,3-benzothiazol-2-yl)propanamide” can be represented by the linear formula: C16H14N2O2S. The molecular weight of this compound is 298.366. Further structural studies can be carried out using techniques like FTIR, 1H-NMR, 13C-NMR and HRMS.

Chemical Reactions Analysis

The chemical reactions involving “N-(4-ethoxy-1,3-benzothiazol-2-yl)propanamide” and similar compounds can be complex and varied. For instance, in one study, a series of 2-[2-(substituted)hydrazinyl]-1,3-benzothiazole and 2-(1,3-benzothiazol-2-ylsulfanyl)-N’-(substituted)acetohydrazide were designed and synthesized.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-(4-ethoxy-1,3-benzothiazol-2-yl)propanamide” can be determined using various techniques. For instance, the melting point can be determined using open capillary tubes. NMR spectra can be acquired with a spectrometer, with DMSO-d6 as solvent and tetramethylsilane as an internal standard.

Scientific Research Applications

Anti-Tubercular Compounds

. These compounds have shown better inhibition potency against M. .

Antimicrobial Drugs

. .

Antifungal Activity

.

Antioxidant Activity

.

Anti-Inflammatory

.

Antihypertensive Agent

.

Antiviral Agents and HIV Protease Inhibitors

.

Inhibition of Various Enzymes

.

Mechanism of Action

Benzothiazole derivatives have displayed antibacterial activity by inhibiting various enzymes such as dihydroorotase, DNA gyrase, uridine diphosphate-n-acetyl enol pyruvyl glucosamine reductase (MurB), peptide deformylase, aldose reductase, casdihydrofolate reductase, enoyl acyl carrier protein reductase, dialkylglycine decarboxylase, dehydrosqualene synthase, dihydropteroate synthase and tyrosine kinase.

Safety and Hazards

The safety and hazards of “N-(4-ethoxy-1,3-benzothiazol-2-yl)propanamide” and similar compounds can be evaluated through various tests. In one study, none of the compounds showed neurotoxicity in the highest administered dose (300 mg/kg).

Future Directions

The development of novel antibiotics to control resistance problems is crucial. The synthesis of benzothiazoles is of considerable interest due to their potent and significant biological activities and great pharmaceutical value. The future development trend and prospect of the synthesis of benzothiazoles were anticipated.